Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide

• IUPAC Name: ethyl 2-piperidin-4-yl-1,3-thiazole-4-carboxylate;hydrobromide
• InChI: InChI=1S/C11H16N2O2S.BrH/c1-2-15-11(14)9-7-16-10(13-9)8-3-5-12-6-4-8;/h7-8,12H,2-6H2,1H3;1H
• InChI Key: QRADOVSNWGBZDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)C2CCNCC2.Br
• Molecular Formula: C11H17BrN2O2S
• Molecular Weight: 321.24 g/mol
• CAS RN: 692756-87-9

Description

The compound “Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceuticals. The molecule also contains a thiazole ring, which is a type of heterocyclic compound that has various applications in medicinal chemistry.

Scientific Research Applications

Synthesis of Piperidine Derivatives

Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide: is a valuable precursor in the synthesis of various piperidine derivatives. These derivatives are crucial in the development of new pharmaceuticals. .

Pharmacological Applications

Piperidine derivatives, including those derived from the compound , are present in over twenty classes of pharmaceuticals. .

Anti-Inflammatory Activity

Specific piperidine derivatives synthesized from this compound have shown potent anti-inflammatory activity. .

Antioxidant Properties

Natural piperidine-based compounds, which can be synthesized using Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide, have demonstrated significant antioxidant actions. .

Anticancer Potential

Piperidine alkaloids derived from this compound have been found to exhibit antiproliferative and antimetastatic effects on various types of cancers. .

Neuropharmacological Effects

Derivatives of Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide have potential applications in neuropharmacology. They show promise as anti-Alzheimer’s, antipsychotic, and antidepressant agents. .

Mechanism of Action

Target of Action

Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide is a derivative of piperidine . Piperidine derivatives are known to interact with a variety of targets, including the IKKb catalytic pocket . The IKKb (IκB kinase β) is a protein kinase that plays a crucial role in the NF-κB signaling pathway, which is involved in inflammation, immunity, cell survival, and other cellular processes .

Mode of Action

The compound interacts with its target through hydrophobic interactions . This interaction can lead to changes in the target’s function, potentially influencing cellular processes such as signal transduction .

Biochemical Pathways

They can influence various biochemical pathways, including those involved in cancer, inflammation, hypertension, and asthma .

Result of Action

Piperidine derivatives have been shown to exhibit a potent anticancer effect . They can bind to ctDNA via intercalation, which may disrupt the function of the DNA and lead to cell death .

Future Directions

Future research could involve studying this compound’s synthesis, properties, and potential applications. This could include exploring its use in pharmaceuticals, given the presence of the piperidine and thiazole rings.